Cas no 120354-34-9 (Thieno[2,3-d]pyrimidin-4(1H)-one,5-phenyl-2-[3-(trifluoromethyl)phenyl]-)

• Product Name: Thieno[2,3-d]pyrimidin-4(1H)-one,5-phenyl-2-[3-(trifluoromethyl)phenyl]-
• CAS No: 120354-34-9
• MF: C₁₉H₁₁F₃N₂OS
• MW: 372.363653421402
• CID: 209130
• PubChem ID: 3078216
• Update Time: 2025-04-19

Thieno[2,3-d]pyrimidin-4(1H)-one,5-phenyl-2-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one,5-phenyl-2-[3-(trifluoromethyl)phenyl]-
• 5-phenyl-2-[3-(trifluoromethyl)phenyl]-3H-thieno[2,3-d]pyrimidin-4-one
• DTXSID20152818
• 120354-34-9
• BRN 5994799
• 5-Phenyl-2-(3-(trifluoromethyl)phenyl)thieno(2,3-d)pyrimidin-4(1H)-one
• Thieno(2,3-d)pyrimidin-4(1H)-one, 5-phenyl-2-(3-(trifluoromethyl)phenyl)-

• Inchi： 1S/C19H11F3N2OS/c20-19(21,22)13-8-4-7-12(9-13)16-23-17(25)15-14(10-26-18(15)24-16)11-5-2-1-3-6-11/h1-10H,(H,23,24,25)
• InChI Key： CXXFNAPWPTWHDK-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C2C(NC(C3C=CC=C(C(F)(F)F)C=3)=NC1=2)=O

Computed Properties

• Exact Mass: 372.05453
• Monoisotopic Mass: 372.054418
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7
• XLogP3: 4.9

Experimental Properties

• Density: 1.43
• Boiling Point: 498.6°Cat760mmHg
• Flash Point: 255.3°C
• Refractive Index: 1.651
• PSA: 41.46